![molecular formula C10H12O3 B6254405 3-ethyl-5-methoxybenzoic acid CAS No. 1261452-01-0](/img/no-structure.png)
3-ethyl-5-methoxybenzoic acid
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Description
3-Ethyl-5-methoxybenzoic acid is a chemical compound that is not widely documented in the literature. It is likely to be a derivative of benzoic acid, which is a common structure in pharmaceuticals and natural compounds . The compound is characterized by the presence of an ethyl group and a methoxy group attached to a benzoic acid structure .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains a benzene ring (from the “benzoic acid” part of the name), with an ethyl group (–C2H5) and a methoxy group (–OCH3) attached to the third and fifth carbon atoms of the benzene ring, respectively .Mechanism of Action
properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-5-methoxybenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethylbenzene", "Methanol", "Sodium hydroxide", "Bromine", "Sodium carbonate", "Sulfuric acid", "Potassium permanganate", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Water" ], "Reaction": [ "1. Ethylbenzene is reacted with bromine in the presence of sulfuric acid to form 1-bromo-2-ethylbenzene.", "2. 1-bromo-2-ethylbenzene is then reacted with methanol and sodium hydroxide to form 3-ethyl-4-methoxytoluene.", "3. 3-ethyl-4-methoxytoluene is oxidized with potassium permanganate in acetic acid to form 3-ethyl-4-methoxybenzaldehyde.", "4. 3-ethyl-4-methoxybenzaldehyde is then reacted with hydrochloric acid and sodium chloride to form 3-ethyl-4-methoxybenzyl chloride.", "5. 3-ethyl-4-methoxybenzyl chloride is hydrolyzed with sodium bicarbonate to form 3-ethyl-4-methoxybenzoic acid.", "6. The final product is purified by recrystallization from water and drying with sodium sulfate." ] } | |
CAS RN |
1261452-01-0 |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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